Cas no 1780191-61-8 (1,1-difluoro-3-(methylsulfanyl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(methylsulfanyl)propan-2-amine
• CAS No: 1780191-61-8
• MF: C₄H₉F₂NS
• MW: 141.182766675949
• CID: 6022709
• PubChem ID: 105428234
• Update Time: 2025-06-08

1,1-difluoro-3-(methylsulfanyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(methylsulfanyl)propan-2-amine
• EN300-1974727
• 1780191-61-8

• Inchi： 1S/C4H9F2NS/c1-8-2-3(7)4(5)6/h3-4H,2,7H2,1H3
• InChI Key： SHHYOFOZVBUEQU-UHFFFAOYSA-N
• SMILES： S(C)CC(C(F)F)N

Computed Properties

• Exact Mass: 141.04237679g/mol
• Monoisotopic Mass: 141.04237679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 60
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.3Ų

Additional information on 1,1-difluoro-3-(methylsulfanyl)propan-2-amine

Comprehensive Overview of 1,1-difluoro-3-(methylsulfanyl)propan-2-amine (CAS No. 1780191-61-8)

1,1-difluoro-3-(methylsulfanyl)propan-2-amine (CAS No. 1780191-61-8) is a fluorinated organic compound with a unique structure that combines difluoro and methylsulfanyl functional groups. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly interested in its amine moiety, which offers versatile reactivity for further chemical modifications. The presence of fluorine atoms enhances its stability and bioavailability, making it a promising candidate for drug discovery.

In the context of current trends, 1,1-difluoro-3-(methylsulfanyl)propan-2-amine aligns with the growing demand for fluorinated building blocks in medicinal chemistry. Fluorination is a key strategy to improve the metabolic stability and lipophilicity of drug candidates, as evidenced by the rise of FDA-approved fluorinated drugs. Users searching for "fluorine in drug design" or "sulfur-containing amines in synthesis" will find this compound highly relevant. Additionally, its methylsulfanyl group contributes to its potential as a precursor for biologically active molecules, a topic frequently explored in academic and industrial research.

The synthesis of 1,1-difluoro-3-(methylsulfanyl)propan-2-amine involves multi-step organic reactions, often starting from readily available fluoroalkyl precursors. Its CAS No. 1780191-61-8 serves as a critical identifier for researchers sourcing high-purity samples for experimentation. Given the increasing focus on sustainable chemistry, efforts are underway to optimize its production using green synthetic methods, such as catalytic fluorination and solvent-free reactions. This aligns with searches for "eco-friendly fluorine chemistry" and "green synthesis of amines."

From a commercial perspective, 1,1-difluoro-3-(methylsulfanyl)propan-2-amine is available through specialized chemical suppliers, often listed under its CAS number or IUPAC name. Its pricing and availability are influenced by the demand for custom fluorinated compounds, a niche market driven by pharmaceutical R&D. Users searching for "where to buy fluorinated amines" or "CAS 1780191-61-8 suppliers" will find this information particularly useful. Quality control, including HPLC and NMR validation, is essential to ensure its suitability for high-value applications.

In summary, 1,1-difluoro-3-(methylsulfanyl)propan-2-amine (CAS No. 1780191-61-8) represents a cutting-edge compound at the intersection of fluorine chemistry and amine functionalization. Its relevance to drug discovery, agrochemical innovation, and material science makes it a subject of ongoing research. By addressing common search queries like "applications of difluoro amines" and "synthesis of sulfur-fluorine hybrids," this overview aims to provide a comprehensive resource for scientists and industry professionals alike.